Cas no 1192-40-1 (thiophenol copper(i) salt)

• Product Name: thiophenol copper(i) salt
• CAS No: 1192-40-1
• MF: C₆H₅CuS
• MW: 172.714901685715
• CID: 895568
• PubChem ID: 24889167
• Update Time: 2024-11-08

thiophenol copper(i) salt Chemical and Physical Properties

Names and Identifiers

• thiophenol copper(i) salt
• benzenethiolate,copper(1+)
• COPPER(I) THIOPHENOLATE
• COPPER(I) THIOPHENOXIDE
• Benzenethiol,copper(1+) salt
• Copper(1+) Benzenethiolate
• Copper(I) benzenethiolate
• copper(I) thiophenylate
• cuprous phenylmercaptide
• PHENYLTHIOCOPPER
• Phenylthiocopper(I)
• PhSCu
• Copper(I) thiophenolate, >=98.0% (RT)
• benzenethiolate;copper(1+)
• SCHEMBL9688236
• CuSPh
• phenyl thio copper
• 1192-40-1

• MDL： MFCD00064893
• Inchi： 1S/C6H6S.Cu/c7-6-4-2-1-3-5-6;/h1-5,7H;/q;+1/p-1
• InChI Key： PNNJYDODNCALKD-UHFFFAOYSA-M
• SMILES： [Cu+].[S-]C1C=CC=CC=1

Computed Properties

• Exact Mass: 171.94100
• Monoisotopic Mass: 171.940793g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 50.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 280 °C (dec.) (lit.)
• PSA: 0.00000
• LogP: 1.58990
• Solubility: Not determined

thiophenol copper(i) salt Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3263 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• FLUKA BRAND F CODES：1-10-13
• Hazardous Material Identification：